Cas no 1421662-45-4 (5-(trifluoromethyl)-2,3-dihydro-1H-indole-6-carboxylic acid)

• Product Name: 5-(trifluoromethyl)-2,3-dihydro-1H-indole-6-carboxylic acid
• CAS No: 1421662-45-4
• MF: C₁₀H₈F₃NO₂
• MW: 231.171233177185
• MDL: MFCD27920460
• CID: 5218704
• PubChem ID: 71756596
• Update Time: 2025-11-05

5-(trifluoromethyl)-2,3-dihydro-1H-indole-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-6-carboxylic acid, 2,3-dihydro-5-(trifluoromethyl)-
• 5-(trifluoromethyl)-2,3-dihydro-1H-indole-6-carboxylic acid

• MDL： MFCD27920460
• Inchi： 1S/C10H8F3NO2/c11-10(12,13)7-3-5-1-2-14-8(5)4-6(7)9(15)16/h3-4,14H,1-2H2,(H,15,16)
• InChI Key： CNOXCHIVPNAQDW-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(C(F)(F)F)C(C(O)=O)=C2)CC1

Additional information on 5-(trifluoromethyl)-2,3-dihydro-1H-indole-6-carboxylic acid

Introduction to 5-(trifluoromethyl)-2,3-dihydro-1H-indole-6-carboxylic acid (CAS No. 1421662-45-4)

5-(trifluoromethyl)-2,3-dihydro-1H-indole-6-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 1421662-45-4, is a significant compound in the realm of pharmaceutical chemistry and medicinal biology. This heterocyclic organic molecule belongs to the indole family, characterized by its fused benzene and pyrrole rings, which form the core structure of many biologically active substances. The presence of a trifluoromethyl group at the 5-position and a carboxylic acid functionality at the 6-position imparts unique electronic and steric properties to the molecule, making it a valuable scaffold for drug discovery and development.

The trifluoromethyl group is a well-documented pharmacophore that enhances metabolic stability, lipophilicity, and binding affinity in many drug candidates. Its electron-withdrawing nature influences the electronic distribution of the molecule, affecting both its reactivity and interactions with biological targets. In contrast, the carboxylic acid moiety serves as a versatile functional group, allowing for further derivatization through esterification, amidation, or salt formation, thereby expanding its potential applications in medicinal chemistry.

Recent advancements in computational chemistry and high-throughput screening have highlighted 5-(trifluoromethyl)-2,3-dihydro-1H-indole-6-carboxylic acid as a promising intermediate in the synthesis of novel therapeutic agents. Studies have demonstrated its utility in generating derivatives with enhanced pharmacological profiles for treating various diseases, including cancer, inflammation, and neurological disorders. The indole core is particularly noteworthy, as it is a privileged scaffold found in numerous FDA-approved drugs.

In oncology research, derivatives of this compound have shown promise as inhibitors of key enzymes involved in tumor proliferation and survival. The trifluoromethyl group's ability to modulate enzyme kinetics has been leveraged to develop molecules with improved selectivity over their native substrates. For instance, recent publications describe the synthesis of analogs that exhibit potent activity against tyrosine kinases and poly(ADP-ribose) polymerases (PARPs), which are critical targets in precision oncology.

Beyond cancer therapeutics, 5-(trifluoromethyl)-2,3-dihydro-1H-indole-6-carboxylic acid has been explored for its anti-inflammatory properties. The indole scaffold is known to interact with various inflammatory pathways, including those regulated by aryl hydrocarbon receptors (AhR). Researchers have synthesized derivatives that modulate AhR signaling, leading to reduced pro-inflammatory cytokine production and attenuated immune responses in preclinical models. These findings align with growing interest in endobiotics—compounds derived from microbial metabolism—that can modulate host immune function.

The carboxylic acid group also facilitates the development of prodrugs or bioconjugates designed for targeted delivery systems. By coupling this compound with polyethylene glycol (PEG) or other biodegradable polymers, researchers aim to enhance bioavailability and reduce off-target effects. Such strategies are particularly relevant in nanomedicine, where indole-based molecules are being incorporated into liposomes and nanoparticles for site-specific drug release.

From a synthetic chemistry perspective, 5-(trifluoromethyl)-2,3-dihydro-1H-indole-6-carboxylic acid serves as a versatile building block for constructing more complex scaffolds through palladium-catalyzed cross-coupling reactions or transition-metal-catalyzed hydrogenations. Its structural features allow for facile modifications at multiple positions, enabling chemists to fine-tune physicochemical properties such as solubility and permeability. These attributes are essential for optimizing drug-like characteristics according to Lipinski's Rule of Five or similar frameworks.

The integration of machine learning and artificial intelligence into drug discovery has further accelerated interest in this compound. Predictive models trained on large datasets have identified 5-(trifluoromethyl)-2,3-dihydro-1H-indole-6-carboxylic acid as a high-probability hit for several disease indications based on structural similarity scores and pharmacophoric fingerprints. This computational validation has spurred experimental efforts to validate these predictions through rapid synthesis and biological testing.

In conclusion,5-(trifluoromethyl)-2,3-dihydro-1H-indole-6-carboxylic acid (CAS No. 1421662-45-4) represents a compelling example of how structural modifications can yield compounds with significant therapeutic potential. Its combination of electronic richness from the trifluoromethyl group and functional versatility from the carboxylic acid moiety positions it as a cornerstone in modern medicinal chemistry. As research continues to uncover new biological pathways and synthetic methodologies,this compound will undoubtedly remain at the forefront of innovation in pharmaceutical sciences.